Cas no 1508876-97-8 (1-2-(methylamino)ethyl-1H-imidazole-4-carboxylic acid)

• Product Name: 1-2-(methylamino)ethyl-1H-imidazole-4-carboxylic acid
• CAS No: 1508876-97-8
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5668814
• PubChem ID: 83480949
• Update Time: 2025-11-03

1-2-(methylamino)ethyl-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[2-(Methylamino)ethyl]-1H-imidazole-4-carboxylic acid (ACI)
• 1H-Imidazole-4-carboxylic acid, 1-[2-(methylamino)ethyl]- (ACI)
• 1-2-(methylamino)ethyl-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C7H11N3O2/c1-8-2-3-10-4-6(7(11)12)9-5-10/h4-5,8H,2-3H2,1H3,(H,11,12)
• InChI Key： VMYKIYVXBUNGHE-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(CCNC)C=N1)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-2-(methylamino)ethyl-1H-imidazole-4-carboxylic acid

Introduction to 1-2-(Methylamino)ethyl-1H-imidazole-4-carboxylic Acid (CAS No. 1508876-97-8)

1-2-(Methylamino)ethyl-1H-imidazole-4-carboxylic acid (CAS No. 1508876-97-8) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery, medicinal chemistry, and biological studies. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular structure of 1-2-(Methylamino)ethyl-1H-imidazole-4-carboxylic acid consists of an imidazole ring linked to a carboxylic acid group via an ethylamine chain. The presence of the methylamino group adds further complexity and reactivity to the molecule. This structure provides a foundation for its diverse chemical and biological activities.

In terms of chemical properties, 1-2-(Methylamino)ethyl-1H-imidazole-4-carboxylic acid is a white crystalline solid with a molecular weight of 179.20 g/mol. It is soluble in water and polar organic solvents such as methanol and dimethyl sulfoxide (DMSO). The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

The synthesis of 1-2-(Methylamino)ethyl-1H-imidazole-4-carboxylic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-methylaminoethanol with 4-chlorocarbonyl imidazole in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution, leading to the formation of the desired product. Another approach involves the condensation of 4-formylimidazole with methylamine followed by oxidation to form the carboxylic acid group.

Recent research has highlighted the potential applications of 1-2-(Methylamino)ethyl-1H-imidazole-4-carboxylic acid in various fields. In medicinal chemistry, this compound has shown promise as a lead molecule for the development of new drugs targeting specific biological pathways. For instance, studies have demonstrated its ability to modulate enzymes involved in metabolic processes, making it a potential candidate for treating metabolic disorders.

In addition to its medicinal applications, 1-2-(Methylamino)ethyl-1H-imidazole-4-carboxylic acid has been explored for its use in analytical chemistry and materials science. Its unique structural features make it suitable for use as a ligand in coordination chemistry, where it can form stable complexes with metal ions. These complexes have potential applications in catalysis and sensing technologies.

The biological activity of 1-2-(Methylamino)ethyl-1H-imidazole-4-carboxylic acid has also been investigated in several studies. Research has shown that this compound can interact with specific receptors and enzymes, leading to various physiological effects. For example, it has been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This makes it a valuable tool for studying inflammatory processes and developing new anti-inflammatory agents.

In the context of drug discovery, 1-2-(Methylamino)ethyl-1H-imidazole-4-carboxylic acid has been used as a starting point for the design and synthesis of more potent and selective analogs. Structure-activity relationship (SAR) studies have provided insights into the key structural features responsible for its biological activity, guiding the optimization of lead compounds for therapeutic applications.

The safety profile of 1-2-(Methylamino)ethyl-1H-imidazole-4-carboxylic acid is an important consideration for its use in pharmaceutical research. Preclinical studies have shown that this compound is generally well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further investigations are needed to fully understand its safety profile in humans.

In conclusion, 1-2-(Methylamino)ethyl-1H-imidazole-4-carboxylic acid (CAS No. 1508876-97-8) is a promising compound with diverse applications in chemical and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for drug discovery and development, as well as for fundamental studies in medicinal chemistry and biology. Ongoing research continues to uncover new possibilities for this versatile molecule, highlighting its potential impact on various fields of science.